Pinolenic Acid methyl ester
Pinolenic Acid methyl ester
Pinolenic acid is a polyunsaturated fatty acid found in Korean pine (Pinus orientalis) and maritime pine (Pinus pinaster) seed oils. Both oils have been found to have lipid-lowering properties. A diet containing maritime pine seed oil (MPSO) lowered HDL and ApoA-I levels in transgenic mice expressing human ApoA-I. MPSO was found to diminish cholesterol efflux in vitro. Korean pine seed oil supplements may help in obesity by reduction of appetite. People taking this oil had an increase in the satiety hormones CCK and GLP-1 and a reduced desire to eat. The activity of the oil is attributed to pinolenic acid. Due to the non-methylene-interrupted double bond at the Δ5 position, pinolenic acid is not converted to arachidonic acid metabolically. Pinoleic acid can reduce arachidonic acid levels in the phosphatidylinositol fraction of Hep-G2 cells from 15.9% to 7.0%.3 Pinolenic acid methyl ester is a neutral, more lipophilic form of the free acid.
Pinolenic acid is a polyunsaturated fatty acid found in Korean pine (Pinus orientalis) and maritime pine (Pinus pinaster) seed oils. Both oils have been found to have lipid-lowering properties. A diet containing maritime pine seed oil (MPSO) lowered HDL and ApoA-I levels in transgenic mice expressing human ApoA-I. MPSO was found to diminish cholesterol efflux in vitro. Korean pine seed oil supplements may help in obesity by reduction of appetite. People taking this oil had an increase in the satiety hormones CCK and GLP-1 and a reduced desire to eat. The activity of the oil is attributed to pinolenic acid. Due to the non-methylene-interrupted double bond at the Δ Pinolenic acid methyl ester is a neutral, more lipophilic form of the free acid.
Pinolenic acid is a polyunsaturated fatty acid found in Korean pine (Pinus orientalis) and maritime pine (Pinus pinaster) seed oils. Both oils have been found to have lipid-lowering properties. A diet containing maritime pine seed oil (MPSO) lowered HDL and ApoA-I levels in transgenic mice expressing human ApoA-I. MPSO was found to diminish cholesterol efflux in vitro. Korean pine seed oil supplements may help in obesity by reduction of appetite. People taking this oil had an increase in the satiety hormones CCK and GLP-1 and a reduced desire to eat. The activity of the oil is attributed to pinolenic acid. Due to the non-methylene-interrupted double bond at the Δ Pinolenic acid methyl ester is a neutral, more lipophilic form of the free acid.
Brand Name:
Vulcanchem
CAS No.:
38406-57-4
VCID:
VC0153788
InChI:
InChI=1S/C19H32O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19(20)21-2/h7-8,10-11,14-15H,3-6,9,12-13,16-18H2,1-2H3/b8-7-,11-10-,15-14-
SMILES:
CCCCCC=CCC=CCCC=CCCCC(=O)OC
Molecular Formula:
C19H32O2
Molecular Weight:
292.5 g/mol
Pinolenic Acid methyl ester
CAS No.: 38406-57-4
Cat. No.: VC0153788
Molecular Formula: C19H32O2
Molecular Weight: 292.5 g/mol
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Specification
| Description | Pinolenic acid is a polyunsaturated fatty acid found in Korean pine (Pinus orientalis) and maritime pine (Pinus pinaster) seed oils. Both oils have been found to have lipid-lowering properties. A diet containing maritime pine seed oil (MPSO) lowered HDL and ApoA-I levels in transgenic mice expressing human ApoA-I. MPSO was found to diminish cholesterol efflux in vitro. Korean pine seed oil supplements may help in obesity by reduction of appetite. People taking this oil had an increase in the satiety hormones CCK and GLP-1 and a reduced desire to eat. The activity of the oil is attributed to pinolenic acid. Due to the non-methylene-interrupted double bond at the Δ5 position, pinolenic acid is not converted to arachidonic acid metabolically. Pinoleic acid can reduce arachidonic acid levels in the phosphatidylinositol fraction of Hep-G2 cells from 15.9% to 7.0%.3 Pinolenic acid methyl ester is a neutral, more lipophilic form of the free acid. Pinolenic acid is a polyunsaturated fatty acid found in Korean pine (Pinus orientalis) and maritime pine (Pinus pinaster) seed oils. Both oils have been found to have lipid-lowering properties. A diet containing maritime pine seed oil (MPSO) lowered HDL and ApoA-I levels in transgenic mice expressing human ApoA-I. MPSO was found to diminish cholesterol efflux in vitro. Korean pine seed oil supplements may help in obesity by reduction of appetite. People taking this oil had an increase in the satiety hormones CCK and GLP-1 and a reduced desire to eat. The activity of the oil is attributed to pinolenic acid. Due to the non-methylene-interrupted double bond at the Δ Pinolenic acid methyl ester is a neutral, more lipophilic form of the free acid. |
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| CAS No. | 38406-57-4 |
| Molecular Formula | C19H32O2 |
| Molecular Weight | 292.5 g/mol |
| IUPAC Name | methyl (5Z,9Z,12Z)-octadeca-5,9,12-trienoate |
| Standard InChI | InChI=1S/C19H32O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19(20)21-2/h7-8,10-11,14-15H,3-6,9,12-13,16-18H2,1-2H3/b8-7-,11-10-,15-14- |
| Standard InChI Key | UHRQLTPSFITDRF-BYKHLRFOSA-N |
| Isomeric SMILES | CCCCC/C=C\C/C=C\CC/C=C\CCCC(=O)OC |
| SMILES | CCCCCC=CCC=CCCC=CCCCC(=O)OC |
| Canonical SMILES | CCCCCC=CCC=CCCC=CCCCC(=O)OC |
| Appearance | Assay:>98%A solution in ethanol |
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